Cas no 340285-47-4 (2-cyano-3-(4-ethoxy-3-methoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide)

2-Cyano-3-(4-ethoxy-3-methoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide is a synthetic organic compound featuring a conjugated cyanoenamide scaffold with substituted aromatic groups. The presence of ethoxy and methoxy substituents on the phenyl ring enhances its electronic properties, while the 4-fluorophenylamide moiety contributes to structural rigidity and potential binding affinity. This compound is of interest in medicinal chemistry and materials science due to its electron-withdrawing and π-conjugated system, which may facilitate applications in optoelectronic materials or as an intermediate in pharmaceutical synthesis. Its well-defined structure allows for precise modifications, making it a versatile building block for further functionalization. The compound's stability and synthetic accessibility further support its utility in research and development.
2-cyano-3-(4-ethoxy-3-methoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide structure
340285-47-4 structure
Product Name:2-cyano-3-(4-ethoxy-3-methoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide
CAS No:340285-47-4
MF:C19H17FN2O3
MW:340.348288297653
CID:6525138
PubChem ID:7832517
Update Time:2025-05-21

2-cyano-3-(4-ethoxy-3-methoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • EN300-18153615
    • AKOS000961567
    • 340285-47-4
    • 2-cyano-3-(4-ethoxy-3-methoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide
    • Z44309203
    • Inchi: 1S/C19H17FN2O3/c1-3-25-17-9-4-13(11-18(17)24-2)10-14(12-21)19(23)22-16-7-5-15(20)6-8-16/h4-11H,3H2,1-2H3,(H,22,23)/b14-10+
    • InChI Key: FLUQJXOYNRAXLJ-GXDHUFHOSA-N
    • SMILES: FC1C=CC(=CC=1)NC(/C(/C#N)=C/C1C=CC(=C(C=1)OC)OCC)=O

Computed Properties

  • Exact Mass: 340.12232057g/mol
  • Monoisotopic Mass: 340.12232057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 71.4Ų

2-cyano-3-(4-ethoxy-3-methoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18153615-0.05g
340285-47-4 90%
0.05g
$246.0 2023-09-19

Additional information on 2-cyano-3-(4-ethoxy-3-methoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide

Comprehensive Overview of 2-cyano-3-(4-ethoxy-3-methoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide (CAS No. 340285-47-4)

2-cyano-3-(4-ethoxy-3-methoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide, with the CAS number 340285-47-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyanoenamide derivatives, which are known for their versatile applications in drug discovery and material science. The presence of functional groups such as cyano, ethoxy, methoxy, and fluorophenyl moieties contributes to its unique chemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for highly functionalized organic compounds like 2-cyano-3-(4-ethoxy-3-methoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, topics that frequently appear in scientific literature and online searches. The compound's structural features align with current trends in targeted therapy, a hot topic in oncology and autoimmune disease research. Additionally, its synthetic accessibility and modifiable scaffold make it a valuable candidate for structure-activity relationship (SAR) studies.

The synthesis of 2-cyano-3-(4-ethoxy-3-methoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide typically involves a Knoevenagel condensation reaction, a widely discussed method in organic chemistry forums. This process highlights the compound's relevance to green chemistry principles, another trending topic among environmentally conscious researchers. The ethoxy and methoxy groups enhance its solubility, while the fluorophenyl moiety improves metabolic stability—a critical factor in drug design. These attributes are often searched in the context of ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a key focus area in pharmaceutical development.

From an industrial perspective, CAS 340285-47-4 is explored for its potential in crop protection formulations, aligning with the growing global emphasis on food security and sustainable farming. Its cyano group may contribute to pesticidal activity, a subject frequently queried in agricultural research databases. The compound's electrophilic properties also make it a candidate for polymer chemistry applications, particularly in the development of functional materials with tailored properties. This versatility addresses common search queries related to multi-functional chemicals and material innovation.

In summary, 2-cyano-3-(4-ethoxy-3-methoxyphenyl)-N-(4-fluorophenyl)prop-2-enamide (CAS No. 340285-47-4) represents a compelling case study in the intersection of medicinal chemistry, agrochemical science, and material engineering. Its structural complexity and functional diversity cater to contemporary research priorities, including drug discovery, green synthesis, and smart materials. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation across multiple disciplines.

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